Cas no 2385325-15-3 (Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate)

• Product Name: Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate
• CAS No: 2385325-15-3
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 5859852
• PubChem ID: 129627480
• Update Time: 2025-05-25

Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3070471955
• ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate
• 2385325-15-3
• ethyl 7-hydroxy-[1,3]thiazolo[5,4-c]pyridine-6-carboxylate
• EN300-7502338
• Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate

• Inchi： 1S/C9H8N2O3S/c1-2-14-9(13)7-8(12)6-5(3-10-7)15-4-11-6/h3-4,12H,2H2,1H3
• InChI Key： WVCKQHMZXRRFQK-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=NC(C(=O)OCC)=C2O

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate

Recent Advances in the Study of Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate (CAS: 2385325-15-3)

Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate (CAS: 2385325-15-3) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thiazolo[5,4-c]pyridine family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a hydroxyl group and an ester moiety in its structure makes it a promising scaffold for further chemical modifications and drug development.

Recent studies have focused on the synthesis and characterization of Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate, as well as its potential biological activities. One of the key findings is its role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have employed various synthetic routes, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been used to confirm its structure and purity.

In addition to its synthetic utility, preliminary biological evaluations have revealed that Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate exhibits moderate inhibitory activity against certain enzymes and receptors implicated in disease pathways. For instance, it has shown promising results in in vitro assays targeting kinases and proteases, which are critical in cancer and inflammatory diseases. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles.

The compound's mechanism of action is still under investigation, but computational modeling and molecular docking studies suggest that it may interact with specific binding sites on target proteins, leading to modulation of their activity. These insights are valuable for the design of derivatives with improved potency and selectivity. Moreover, the compound's relatively simple structure and synthetic accessibility make it an attractive candidate for structure-activity relationship (SAR) studies.

Despite the progress made, several challenges remain in the development of Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate as a therapeutic agent. These include optimizing its solubility and bioavailability, minimizing potential off-target effects, and scaling up its synthesis for preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and unlock the full potential of this compound.

In conclusion, Ethyl 7-hydroxythiazolo[5,4-c]pyridine-6-carboxylate (CAS: 2385325-15-3) represents a promising scaffold for drug discovery, with its unique chemical structure and preliminary biological activities warranting further investigation. Continued research in this area may lead to the development of novel therapeutics for a range of diseases, contributing to the advancement of chemical biology and medicinal chemistry.